Cas no 1783714-52-2 ((2-Nitroethyl)cyclopentane)

• Product Name: (2-Nitroethyl)cyclopentane
• CAS No: 1783714-52-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5603206
• PubChem ID: 20395732
• Update Time: 2025-06-12

(2-Nitroethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1783714-52-2
• EN300-1815628
• (2-nitroethyl)cyclopentane
• SCHEMBL11527036
• Cyclopentane, (2-nitroethyl)-
• (2-Nitroethyl)cyclopentane

• Inchi： 1S/C7H13NO2/c9-8(10)6-5-7-3-1-2-4-7/h7H,1-6H2
• InChI Key： BIILWYPIXHFVBE-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1CCCC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 226.9±9.0 °C(Predicted)
• pka: 8.69±0.29(Predicted)

Additional information on (2-Nitroethyl)cyclopentane

Recent Advances in the Study of (2-Nitroethyl)cyclopentane (CAS: 1783714-52-2) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, (2-Nitroethyl)cyclopentane (CAS: 1783714-52-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This nitroalkane derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The unique structural features of (2-Nitroethyl)cyclopentane, particularly its nitroethyl group attached to a cyclopentane ring, make it a versatile intermediate for synthesizing more complex molecules with potential biological activities. Recent studies have focused on exploring its reactivity, stability, and potential as a building block for novel therapeutic agents.

One of the key areas of research involving (2-Nitroethyl)cyclopentane is its role in the synthesis of nitrogen-containing heterocycles, which are prevalent in many pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyrrolidine and piperidine derivatives, which are common scaffolds in drug molecules. The researchers utilized (2-Nitroethyl)cyclopentane as a precursor in a multi-step synthesis, highlighting its compatibility with various reaction conditions and its potential for generating diverse molecular architectures.

Another significant development is the investigation of (2-Nitroethyl)cyclopentane as a potential prodrug moiety. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) explored its use in masking amine functionalities in drug molecules, thereby improving their pharmacokinetic properties. The nitro group in (2-Nitroethyl)cyclopentane can be selectively reduced in vivo, releasing the active drug molecule. This approach has shown promise in enhancing oral bioavailability and reducing first-pass metabolism for certain therapeutic compounds.

From a chemical biology perspective, (2-Nitroethyl)cyclopentane has been employed as a tool compound in studying enzyme mechanisms. Its nitro group serves as a spectroscopic probe and a potential site for covalent modification of biological targets. A study in ACS Chemical Biology (2023) utilized this compound to investigate the substrate specificity of nitroreductase enzymes, providing insights into their catalytic mechanisms and potential applications in targeted drug activation.

The safety profile and toxicological aspects of (2-Nitroethyl)cyclopentane have also been subject to recent investigation. Preliminary in vitro studies suggest that the compound exhibits moderate cytotoxicity at high concentrations, but shows good stability under physiological conditions. These findings, published in Chemical Research in Toxicology (2023), indicate that with proper structural modifications, (2-Nitroethyl)cyclopentane derivatives could be developed into safer pharmaceutical agents.

Looking forward, the potential applications of (2-Nitroethyl)cyclopentane appear promising. Current research directions include its incorporation into larger molecular frameworks for targeted drug delivery systems and its use in photoactivatable prodrug strategies. The compound's unique combination of stability and reactivity continues to make it a valuable asset in medicinal chemistry and chemical biology research.